5-(2,2-Dimethylpropyl)-1,3-oxazolidin-2-one

• IUPAC Name: 5-(2,2-dimethylpropyl)-1,3-oxazolidin-2-one
• InChI: InChI=1S/C8H15NO2/c1-8(2,3)4-6-5-9-7(10)11-6/h6H,4-5H2,1-3H3,(H,9,10)
• InChI Key: QITDQYHNAWOLCR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC1CNC(=O)O1
• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol

Description

5-(2,2-Dimethylpropyl)-1,3-oxazolidin-2-one, commonly referred to as 5-DMPO, is a synthetic compound that has been used in a variety of scientific research applications. It is a five-carbon heterocyclic compound with a molecular formula of C7H14NO2 and a molecular weight of 146.2 g/mol. 5-DMPO is a stable compound and is soluble in a variety of organic solvents. It is a versatile compound that has been used in the synthesis of a wide range of compounds and materials.

Scientific Research Applications

Chiral Synthesis and Asymmetric Catalysis

Chiral oxazolidin-2-ones serve as valuable chiral auxiliaries in asymmetric synthesis, offering practical, one-pot preparation methods with high enantioselectivities. The modified Sharpless asymmetric aminohydroxylation, followed by base-mediated ring closure, exemplifies a method to create chiral 4,5-disubstituted oxazolidin-2-ones efficiently. This process is scalable and employs commercially available reagents, demonstrating the compound's utility in synthetic organic chemistry (Barta et al., 2000).

Antibacterial Agents

The 3-aryl-2-oxazolidinones, including derivatives of 5-(2,2-Dimethylpropyl)-1,3-oxazolidin-2-one, have emerged as a novel class of synthetic antibacterial agents targeting multidrug-resistant Gram-positive bacterial infections. These compounds, such as U-100592 and U-100766, display potent antibacterial activity akin to vancomycin, including against Mycobacterium tuberculosis, underscoring their potential in treating serious infections (Brickner et al., 1996).

Organic Synthesis and Materials

The oxazolidin-2-one ring, including the 5-(2,2-Dimethylpropyl) derivative, is a prominent motif in synthetic organic chemistry due to its versatility. This heterocycle framework is integral in constructing cyclic carbamate skeletons, serving as protective groups for aminoalcohols, and facilitating the synthesis of biologically active compounds and materials. The introduction of linezolid, an oxazolidin-2-one-based antibacterial drug, has further propelled research into this class of compounds (Zappia et al., 2007).

Sustainable Synthetic Routes

Innovative approaches to synthesizing oxazolidin-2-ones, such as the catalyst-free synthesis under ambient conditions, leverage the reactivity of aziridine/carbon dioxide systems. This method exemplifies the pursuit of sustainable and environmentally friendly synthetic routes, expanding the application scope of oxazolidin-2-ones in pharmaceutical chemistry and beyond (Bresciani et al., 2020).